Cas no 1805640-51-0 (Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate)
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
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- Inchi: 1S/C12H11F2NO2S/c1-2-17-10(16)5-8-3-7(6-15)4-9(18)11(8)12(13)14/h3-4,12,18H,2,5H2,1H3
- InChI Key: KAKUNCHKMKEQPY-UHFFFAOYSA-N
- SMILES: SC1=CC(C#N)=CC(CC(=O)OCC)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 2.6
- Topological Polar Surface Area: 51.1
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022115-250mg |
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate |
1805640-51-0 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015022115-500mg |
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate |
1805640-51-0 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015022115-1g |
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate |
1805640-51-0 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
Additional information on Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
Comprehensive Overview of Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate (CAS No. 1805640-51-0)
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate (CAS No. 1805640-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethyl moiety, and a mercapto group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and sulfur-containing scaffolds in modern therapeutics.
In recent years, the compound has been explored for its role in developing enzyme inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Its difluoromethyl group enhances metabolic stability, a critical factor in drug design, while the mercapto group offers reactivity for further derivatization. These attributes make Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate a valuable candidate for high-throughput screening libraries.
The synthesis of this compound involves multi-step organic reactions, often starting from commercially available precursors like 5-cyano-2-difluoromethylphenol. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural confirmation. With the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize waste and improve yield.
From an industrial perspective, CAS No. 1805640-51-0 is gaining traction as a building block for agrochemicals, particularly in the development of herbicides and pesticides with improved efficacy and environmental safety. The cyano group contributes to binding affinity, while the difluoromethyl moiety enhances bioavailability—a combination highly sought after in crop protection formulations.
As the scientific community continues to explore sulfur-fluorine interactions in molecular design, Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate stands out as a model compound for studying these phenomena. Its relevance extends to material science, where its derivatives are being tested for organic electronics due to their electron-withdrawing properties. This interdisciplinary potential underscores the compound’s importance in both academic and industrial settings.
For researchers seeking CAS 1805640-51-0 suppliers or synthetic protocols, it is essential to verify the compound’s specifications, including purity (>98%) and storage conditions (typically under inert atmosphere). Online databases and chemical marketplaces have seen increased queries for this compound, reflecting its rising demand. Future studies may focus on optimizing its scale-up production and exploring novel applications in catalysis or bioconjugation.
In summary, Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate represents a cutting-edge example of how functional group integration can unlock diverse scientific opportunities. Its alignment with trends like precision medicine and sustainable agriculture ensures its continued relevance in innovation-driven industries.
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